Cas no 192-87-0 (9H-Indeno[2,1-c]phenanthrene)

9H-Indeno[2,1-c]phenanthrene structure
9H-Indeno[2,1-c]phenanthrene structure
Product Name:9H-Indeno[2,1-c]phenanthrene
CAS No:192-87-0
MF:C21H14
MW:266.335865497589
CID:229906
PubChem ID:164556
Update Time:2025-04-19

9H-Indeno[2,1-c]phenanthrene Chemical and Physical Properties

Names and Identifiers

    • 9H-Indeno[2,1-c]phenanthrene
    • DTXSID40172755
    • AKOS025296232
    • 9H-Indeno(2,1-c)phenanthrene
    • NS00121351
    • CCRIS 8016
    • 192-87-0
    • pentacyclo[11.8.0.02,10.03,8.016,21]henicosa-1(13),2(10),3,5,7,11,14,16,18,20-decaene
    • Inchi: 1S/C21H14/c1-3-7-18-14(5-1)9-10-15-11-12-17-13-16-6-2-4-8-19(16)21(17)20(15)18/h1-12H,13H2
    • InChI Key: FMBIUNYFMCJJEE-UHFFFAOYSA-N
    • SMILES: C12C3C=CC=CC=3CC=1C=CC1C=CC3C=CC=CC=3C2=1

Computed Properties

  • Exact Mass: 266.10962
  • Monoisotopic Mass: 266.109550447g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 386
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.9
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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